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Compound of Interest

Compound Name: RepSox

Cat. No.: B1680525 Get Quote

Essential Safety and Handling Guide for RepSox
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate, essential safety and

logistical information for the handling of RepSox, a potent and selective inhibitor of the TGF-β

type I receptor. Adherence to these procedures is critical for maintaining a safe laboratory

environment.

Personal Protective Equipment (PPE)
While some safety data sheets (SDS) suggest that RepSox is not considered hazardous under

the 2012 OSHA Hazard Communication Standard, others classify it as toxic if swallowed, in

contact with skin, or inhaled.[1][2] Therefore, a cautious approach to personal protective

equipment is warranted. The following table summarizes the recommended PPE for handling

RepSox.
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PPE Category Recommended Equipment

Eye/Face Protection
Safety glasses with side-shields or goggles

should be worn to prevent eye contact.

Skin Protection

Chemical-resistant gloves (e.g., nitrile) should

be worn. A lab coat or other protective clothing

is necessary to prevent skin contact.

Respiratory Protection

If handling the solid form and there is a risk of

dust generation, use a NIOSH-approved

respirator. Ensure adequate ventilation, such as

working in a chemical fume hood.[1]

Hand Hygiene

Wash hands thoroughly with soap and water

after handling RepSox, before breaks, and at

the end of the workday.

Handling and Storage Protocols
Proper handling and storage are crucial to maintain the integrity of RepSox and the safety of

laboratory personnel.

Storage:

Store the solid compound at +4°C or lower, protected from light.[3][4]

Stock solutions in DMSO can be stored at -20°C for up to one month.[5]

For solutions in absolute ethanol, storage at -20°C is recommended.[6]

Always check the manufacturer's specific recommendations for storage conditions.

Handling:

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS). Work in a well-ventilated area, preferably a chemical fume hood.[1]

Weighing: When weighing the solid form, take care to avoid generating dust.
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Solution Preparation:

RepSox is soluble in DMSO and ethanol.[3]

When preparing stock solutions, add the solvent to the vial of the compound.[4] If

precipitation is observed, the solution can be warmed to 37°C for 2 to 5 minutes.[4]

For cell culture applications, pre-warm the media before adding the reconstituted

compound.[4] The final concentration of DMSO should typically be less than 0.5% to avoid

cytotoxicity.[4]

Spills: In case of a spill, prevent further leakage if it is safe to do so. Pick up the spilled

material and transfer it to a properly labeled container for disposal.[1][2] Clean the

contaminated area thoroughly in accordance with environmental regulations.[1][2]

First Aid Measures
In the event of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[1][2]

Disposal Plan
All waste materials, including unused RepSox and contaminated consumables, must be

disposed of in accordance with local, state, and federal regulations.[1][2]

Unused Product: Dispose of as hazardous waste. Do not allow it to enter the environment.

Contaminated Packaging: Empty containers should be treated as hazardous waste and

disposed of accordingly. Do not reuse empty containers.[1][2]

Experimental Workflow and Safety
The following diagram outlines the key steps and safety precautions for a typical experimental

workflow involving RepSox.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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